Cas no 263390-57-4 (3-Pyridinol, 2-(3-fluorophenoxy)-)

• Product Name: 3-Pyridinol, 2-(3-fluorophenoxy)-
• CAS No: 263390-57-4
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 3924893
• Update Time: 2025-03-29

3-Pyridinol, 2-(3-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-(3-fluorophenoxy)-

• Inchi： 1S/C11H8FNO2/c12-8-3-1-4-9(7-8)15-11-10(14)5-2-6-13-11/h1-7,14H
• InChI Key： MZZWWOKDCJZNDK-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC(F)=C2)=NC=CC=C1O

Computed Properties

• Exact Mass: 205.054
• Monoisotopic Mass: 205.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 360.6±37.0 °C(Predicted)
• pka: 6.96±0.10(Predicted)